Cas no 1253789-07-9 (Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester)

• Product Name: Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester
• CAS No: 1253789-07-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD12755515
• CID: 1217880
• PubChem ID: 46839494
• Update Time: 2025-06-08

Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 1,4-diazepane-1,3-dicarboxylate-HCl
• 1-tert-Butyl 3-methyl 1,4-diazepane-1,3-dicarboxylate hydrochloride
• AK-42417
• KB-219785
• B-2075
• 1-O-tert-butyl 3-O-methyl 1,4-diazepane-1,3-dicarboxylate,hydrochloride
• 1-O-tert-butyl 3-O-methyl 1,4-diazepane-1,3-dicarboxylate
• hydrochloride
• Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester
• AKOS015851404
• AC3393
• MFCD12755515
• EN300-209520
• Methyl 1-Boc-1,4-diazepane-3-carboxylate
• Z1505695282
• AS-78302
• 1-tert-butyl 3-methyl 1,4-diazepane-1,3-dicarboxylate
• 1253789-07-9
• SY201012
• A921215
• SCHEMBL22034363

• MDL： MFCD12755515
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-7-5-6-13-9(8-14)10(15)17-4/h9,13H,5-8H2,1-4H3
• InChI Key： YSYMUPJCVXOHAH-UHFFFAOYSA-N
• SMILES： O(C(N1CCCNC(C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester

Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester (CAS No. 1253789-07-9): A Comprehensive Overview

Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester (CAS No. 1253789-07-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepines, which are known for their diverse biological activities, including anxiolytic, anticonvulsant, and muscle relaxant effects.

The chemical structure of Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester is characterized by a six-membered ring containing two nitrogen atoms and two carboxylic acid groups. The presence of the tert-butyl and methyl ester groups adds to its structural complexity and influences its pharmacological properties. Recent studies have focused on the synthesis and characterization of this compound to better understand its potential as a lead molecule in drug discovery.

In the context of medicinal chemistry, Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester has been investigated for its ability to modulate various biological targets. One of the key areas of interest is its interaction with GABA receptors, which are central to the regulation of neuronal excitability. Research has shown that diazepine derivatives can act as positive allosteric modulators of GABA receptors, enhancing the inhibitory effects of GABA and thereby exerting anxiolytic and sedative effects.

Furthermore, the compound's potential as an anticonvulsant has been explored in preclinical studies. Animal models have demonstrated that Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester can effectively reduce seizure activity without causing significant side effects. This makes it a promising candidate for further development in the treatment of epilepsy and other seizure disorders.

The synthesis of Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the cyclization of a suitable precursor followed by esterification to introduce the tert-butyl and methyl groups. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

In addition to its potential therapeutic applications, Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester has also been studied for its use as a research tool in understanding the mechanisms of action of diazepine derivatives. Its ability to selectively bind to specific subtypes of GABA receptors makes it valuable for probing receptor function and identifying new targets for drug development.

The safety profile of Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, Hexahydro-1H-1,4-diazepine-1,3-dicarboxylic Acid 1-(1,1-Dimethylethyl) 3-Methyl Ester (CAS No. 1253789-07-9) represents a promising compound with potential applications in the treatment of anxiety disorders, epilepsy, and other neurological conditions. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for its potential use as a novel therapeutic agent in the future.